![molecular formula C17H20N2O3S B2826012 Methyl 2-((1-(3-(4-cyanophenyl)propanoyl)pyrrolidin-3-yl)thio)acetate CAS No. 2034517-82-1](/img/structure/B2826012.png)
Methyl 2-((1-(3-(4-cyanophenyl)propanoyl)pyrrolidin-3-yl)thio)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 2-((1-(3-(4-cyanophenyl)propanoyl)pyrrolidin-3-yl)thio)acetate, also known as CTAP, is a chemical compound that has gained significant interest in scientific research due to its potential applications in the field of neuroscience. CTAP is a selective antagonist of the kappa opioid receptor, which is involved in pain perception, stress response, and addiction.
Scientific Research Applications
Chemical Synthesis and Medicinal Chemistry
The compound Methyl 2-((1-(3-(4-cyanophenyl)propanoyl)pyrrolidin-3-yl)thio)acetate has been explored in the field of medicinal chemistry, particularly in the synthesis and development of pharmaceutical intermediates and potentially therapeutic compounds. One such application is the synthesis of methyl 2-cyano-2-(3-thienyl)acetate, a compound related to this compound, which can be obtained through a specific chemical synthesis process. This intermediate has been mentioned as a pharmaceutical intermediate, indicating its potential use in the synthesis of more complex drug molecules (Raynolds, 1984).
Polymer Science
The compound's structure, containing functional groups like the pyrrolidinyl moiety, suggests potential applications in the field of polymer science. Compounds with similar structures have been utilized in the synthesis and characterization of new soluble conducting polymers. These polymers exhibit significant potential in the development of electrochromic devices, showcasing the compound's relevance in material science and engineering applications (Variş et al., 2006).
Complex Molecular Synthesis
In complex molecule synthesis, compounds structurally related to this compound have been used as precursors or intermediates. For example, methyl 2-{[3-cyano-4-(thiophen-2-yl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl}acetate, which shares a functional group similarity, was synthesized and its structure was determined by X-ray analysis, demonstrating the compound's utility in constructing complex molecular architectures (Dyachenko et al., 2015).
properties
IUPAC Name |
methyl 2-[1-[3-(4-cyanophenyl)propanoyl]pyrrolidin-3-yl]sulfanylacetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O3S/c1-22-17(21)12-23-15-8-9-19(11-15)16(20)7-6-13-2-4-14(10-18)5-3-13/h2-5,15H,6-9,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCNZOADFKALTSN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CSC1CCN(C1)C(=O)CCC2=CC=C(C=C2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.